Cas no 784179-71-1 (Butanoic acid, 4-[(1,2-dioxohexadecyl)amino]-, 1,1-dimethylethyl ester)

• Product Name: Butanoic acid, 4-[(1,2-dioxohexadecyl)amino]-, 1,1-dimethylethyl ester
• CAS No: 784179-71-1
• MF: C₂₄H₄₅NO₄
• MW: 411.618407964706
• CID: 534508
• PubChem ID: 16118317
• Update Time: 2025-04-19

Butanoic acid, 4-[(1,2-dioxohexadecyl)amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[(1,2-dioxohexadecyl)amino]-, 1,1-dimethylethyl ester
• tert-butyl 4-(2-oxohexadecanoylamino)butanoate
• tert-butyl 4-[(2-oxohexadecanoyl)amino]butanoate
• 784179-71-1
• DTXSID80583068

• Inchi： 1S/C24H45NO4/c1-5-6-7-8-9-10-11-12-13-14-15-16-18-21(26)23(28)25-20-17-19-22(27)29-24(2,3)4/h5-20H2,1-4H3,(H,25,28)
• InChI Key： LGNGPPNSAQWRRL-UHFFFAOYSA-N
• SMILES： O(C(CCCNC(C(CCCCCCCCCCCCCC)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 411.33485892g/mol
• Monoisotopic Mass: 411.33485892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 72.5Ų